Cas no 67900-43-0 (1,3,6-Naphthalenetrisulfonic acid, 5-amino-)

• Product Name: 1,3,6-Naphthalenetrisulfonic acid, 5-amino-
• CAS No: 67900-43-0
• MF: C₁₀H₉NO₉S₃
• MW: 383.374759435654
• CID: 393952
• PubChem ID: 14993175
• Update Time: 2025-04-19

1,3,6-Naphthalenetrisulfonic acid, 5-amino- Chemical and Physical Properties

Names and Identifiers

• 1,3,6-Naphthalenetrisulfonic acid, 5-amino-
• 5-aminonaphthalene-1,3,6-trisulfonic acid
• KPYURLAXBKQIAC-UHFFFAOYSA-N
• 1-aminonaphthalene-2,5,7-trisulfonic acid
• SCHEMBL1755146
• DTXSID40566655
• 67900-43-0

• Inchi： 1S/C10H9NO9S3/c11-10-7-3-5(21(12,13)14)4-9(23(18,19)20)6(7)1-2-8(10)22(15,16)17/h1-4H,11H2,(H,12,13,14)(H,15,16,17)(H,18,19,20)
• InChI Key： KPYURLAXBKQIAC-UHFFFAOYSA-N
• SMILES： S(C1C=C(C=C2C(=C(C=CC2=1)S(=O)(=O)O)N)S(=O)(=O)O)(=O)(=O)O

Computed Properties

• Exact Mass: 382.94394439g/mol
• Monoisotopic Mass: 382.94394439g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 756
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.7
• Topological Polar Surface Area: 214Ų